Cas no 769170-81-2 (1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole)
769170-81-2 structure
Product Name:1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
CAS No:769170-81-2
MF:C13H12N4
MW:224.26118183136
CID:2801635
PubChem ID:71401773
Update Time:2025-04-21
1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- AKOS033826976
- 769170-81-2
- 1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
- DTXSID70822791
- 1-[4-(IMIDAZOL-1-YLMETHYL)PHENYL]IMIDAZOLE
- 1-(1-imidazolyl)-4-(imidazol-1-ylmethyl)benzene
- Z224835228
-
- Inchi: 1S/C13H12N4/c1-3-13(17-8-6-15-11-17)4-2-12(1)9-16-7-5-14-10-16/h1-8,10-11H,9H2
- InChI Key: YCHCGNVDQSCYMS-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)CC1C=CC(=CC=1)N1C=NC=C1
Computed Properties
- Exact Mass: 224.106196400Da
- Monoisotopic Mass: 224.106196400Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.6Ų
1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
769170-81-2 (1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk